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Compound of Interest

Compound Name: Benzylpenicillin Benzathin

Cat. No.: B8081738

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula and weight
of Benzylpenicillin Benzathine, a long-acting antibiotic. The information is presented to
support research, development, and quality control activities within the pharmaceutical
sciences.

Molecular Composition and Weight

Benzylpenicillin benzathine is a salt formed from two molecules of benzylpenicillin (penicillin
G) and one molecule of benzathine (N,N'-dibenzylethylenediamine). This combination results in
a compound with a significantly longer half-life than benzylpenicillin alone. The molecular
properties of the anhydrous and tetrahydrate forms are summarized below.

Data Presentation

Compound/Component Molecular Formula Molecular Weight ( g/mol )
Benzylpenicillin Benzathine
C48H56N608S2 909.12[1][2][3][4][5]
(Anhydrous)
Benzylpenicillin Benzathine
C48H64N6012S52 981.2[6]
(Tetrahydrate)
Benzylpenicillin (Penicillin G) C16H18N204S 334.39
Benzathine C16H20N2 240.34
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Experimental Protocols for Molecular
Characterization

The determination of the molecular formula and weight of pharmaceutical compounds such as
Benzylpenicillin Benzathine relies on precise analytical techniques. The following sections
detail the methodologies for two fundamental experimental approaches: High-Resolution Mass
Spectrometry and Elemental Analysis.

High-Resolution Mass Spectrometry (HRMS) for
Molecular Weight and Formula Determination

High-resolution mass spectrometry is a critical tool for the accurate determination of a
compound's molecular weight and for confirming its elemental composition.

Methodology:
e Sample Preparation:

o Accurately weigh approximately 1-2 mg of the Benzylpenicillin Benzathine reference
standard.

o Dissolve the sample in a suitable solvent, such as a mixture of acetonitrile and water, to a
final concentration of approximately 1 mg/mL.

o Further dilute the stock solution to a concentration of 10-100 pg/mL for infusion.
 Instrumentation and Calibration:

o Utilize a high-resolution mass spectrometer, such as an Orbitrap or FT-ICR instrument,
equipped with an electrospray ionization (ESI) source.

o Calibrate the instrument using a standard calibration solution appropriate for the desired
mass range to ensure high mass accuracy (typically <5 ppm).

o Data Acquisition:
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o Introduce the sample solution into the ESI source via direct infusion using a syringe pump
at a flow rate of 5-10 puL/min.

o Acquire mass spectra in positive ion mode, as the basic nitrogen atoms in the molecule

are readily protonated.

o Set the instrument to acquire data over a mass-to-charge (m/z) range that will encompass
the expected molecular ion, for example, m/z 100-1200.

o Data Analysis:

o Identify the peak corresponding to the protonated molecule [M+H]+. For the anhydrous
form, this would be expected at an m/z of approximately 910.13.

o Utilize the instrument's software to calculate the exact mass of the molecular ion.

o Based on the accurate mass measurement, use a formula calculator to confirm the
elemental composition (C48H57N608S2 for the [M+H]+ ion) within a specified mass

tolerance (e.g., £ 5 ppm).

Elemental Analysis for Empirical Formula Verification

Elemental analysis provides the percentage composition of carbon, hydrogen, nitrogen, and
sulfur, which is used to verify the empirical formula of Benzylpenicillin Benzathine.

Methodology:
e Sample Preparation:

o Ensure the sample is homogenous and dry. If necessary, grind the sample to a fine
powder and dry it under vacuum to remove any residual solvents or moisture.

o Accurately weigh 1-3 mg of the prepared sample into a tin capsule using a calibrated
microbalance.

¢ Instrumentation:
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o Employ a CHNS elemental analyzer. This instrument uses a combustion method to
convert the sample into simple gases (CO2, H20, N2, and SO2).

e Analysis Procedure:

o

Place the weighed sample into the instrument's autosampler.

[e]

Initiate the analysis sequence. The sample is dropped into a high-temperature furnace
(typically ~900-1000°C) in an oxygen-rich environment, leading to complete combustion.

The resulting gases are passed through a reduction tube to convert nitrogen oxides to N2

[e]

and are then separated by a gas chromatography column.

[e]

A thermal conductivity detector (TCD) measures the concentration of each gas.
e Calculation and Interpretation:

o The instrument's software calculates the percentage of C, H, N, and S in the sample
based on the detector response and the initial sample weight.

o Compare the experimentally determined percentages with the theoretical percentages
calculated from the molecular formula (C48H56N608S2) to confirm the empirical formula.

Structural Relationship Diagram

The following diagram illustrates the formation of Benzylpenicillin Benzathine from its
constituent molecules.
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Reactants
Benzathine
C16H20N2
\\ Product
Benzylpenicillin (Penicillin G) Benzylpenicillin Benzathine
C16H18N204S C48H56N608S2

Benzylpenicillin (Penicillin G)
C16H18N204S

Click to download full resolution via product page

Caption: Formation of Benzylpenicillin Benzathine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Properties
of Benzylpenicillin Benzathine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8081738#benzylpenicillin-benzathine-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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